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Compound of Interest

Compound Name: 4-Methylcyclohexylamine

Cat. No.: B030895

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Methylcyclohexylamine (CAS No. 6321-23-9). The information herein is intended to equip
laboratory and drug development professionals with the necessary knowledge to handle this
chemical responsibly, minimizing exposure risks and ensuring a safe working environment.
This guide synthesizes data from safety data sheets, regulatory databases, and established
experimental guidelines.

Chemical and Physical Properties

4-Methylcyclohexylamine is a colorless to pale yellow liquid with a distinct amine-like odor.[1]
It is a flammable and corrosive compound.[2][3] Understanding its physical and chemical
properties is the first step in establishing safe handling procedures.
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Property Value Reference
Molecular Formula C7HisN [3]

Molecular Weight 113.20 g/mol [3]

Boiling Point 151-154 °C Sigma-Aldrich
Density 0.855 g/mL at 25 °C Sigma-Aldrich
Flash Point 27 °C (80.6 °F) - closed cup Sigma-Aldrich
Refractive Index n20/D 1.4531 Sigma-Aldrich

N Soluble in water and organic
Solubility [1]
solvents.[1]

Toxicological Data

Acute toxicity data is crucial for assessing the immediate health risks associated with exposure.
While specific LD50 and LC50 values for 4-Methylcyclohexylamine are not readily available
in the public domain, data from structurally similar compounds and irritation studies provide
valuable insights into its toxicological profile.

Acute Toxicity:
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Irritation/Corrosion:
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Classificati
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Skin Irritation ~ Rabbit o 0.00-0.3 _ _ [2][4]
Mild irritant to Mild Irritant
o Highest total o
o ) Minimally Minimally
Eye Irritation Rabbit S mean score: o [5]
irritating Irritating
7.3
) Causes
Skin )
) severe skin Category 1B [3]
Corrosion
burns

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Methylcyclohexylamine is classified as a flammable liquid and is corrosive to the

skin.[3]

 Signal Word: Danger][3]

e GHS Hazard Statements:

o H226: Flammable liquid and vapor.[3]

o H314: Causes severe skin burns and eye damage.[3]

Experimental Protocols

The following sections detail the methodologies for key toxicological and physicochemical

experiments. These are based on internationally recognized guidelines, primarily from the

Organisation for Economic Co-operation and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD Test Guideline

404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.
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Methodology:
o Test Animals: Healthy, young adult albino rabbits are used.
o Preparation: The day before the test, the fur on the dorsal area of the trunk is clipped.

o Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small
area of skin (approximately 6 cm?2) and covered with a gauze patch and semi-occlusive
dressing.

o Exposure: The exposure duration is typically 4 hours. For initial testing for corrosion, a tiered
approach with shorter exposure times (3 minutes and 1 hour) may be used.[2]

o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.[2]

e Scoring: The reactions are scored on a scale of 0 to 4. A Primary Irritation Index is calculated
based on these scores.[4]

Exposure & Observation

Observe for erythema and edema

, —> —>
4-hour exposure Remove patch at 1, 24, 48, 72 hours

——» Score skin reactions (0-4)
Preparation Application

Select heglthy young Clip fur from Apply 0.5 rnL/O.S. g of Cover.with gauze patch
adult albino rabbits dorsal area substance to skin and semi-occlusive dressing

Click to download full resolution via product page
OECD 404 Acute Dermal Irritation/Corrosion Workflow

Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)
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This test assesses the potential of a substance to cause eye irritation or damage.
Methodology:
o Test Animals: Healthy, young adult albino rabbits are used.

« Instillation: A single dose of 0.1 mL of the liquid test substance is instilled into the conjunctival
sac of one eye of each animal. The other eye serves as a control.

o Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after instillation.[5]

e Scoring: Ocular lesions are scored according to a standardized system. The reversibility of
the effects is also observed.

Preparation Instillation Observation & Scoring

Select healthy young Instill 0.1 mL of substance

. . . . . —» Examine eyes at 1, 24, 48, 72 hours — Score ocular reactions
adult albino rabbits into conjunctival sac

Click to download full resolution via product page

Acute Eye Irritation/Corrosion Experimental Workflow

Safe Handling and Storage

Given its flammable and corrosive nature, strict adherence to safety protocols is mandatory
when handling 4-Methylcyclohexylamine.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.

o Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
 Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber).

o Wear a flame-retardant lab coat.

o Wear closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.

Handling Procedures:

o Keep away from heat, sparks, open flames, and other ignition sources.
e Use non-sparking tools.

e Ground and bond containers when transferring material.

e Avoid contact with skin, eyes, and clothing.

» Avoid inhalation of vapor or mist.

» Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container.

e Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as acids and strong oxidizing agents.[3]
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Hazard Assessment

Flammable Liquid Skin Corrosive

Control Meas;g
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Safe Handling of

4-Methylcyclohexylamine

Click to download full resolution via product page
Logical Relationship for Safe Handling

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.
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Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.
Incompatible Materials: Strong oxidizing agents, acids.[3]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
nitrogen oxides.[3]
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Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow to enter sewers or waterways.

This technical guide provides a foundation for the safe handling of 4-Methylcyclohexylamine.
It is imperative that all personnel handling this chemical receive proper training and have
access to and understand the information in the Safety Data Sheet (SDS) provided by the
supplier. Always perform a risk assessment before starting any new procedure involving this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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